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Abstract
The advent of thiuram-based compounds in the early 20th century marked a pivotal moment in

rubber science, transforming vulcanization from a lengthy, inefficient art into a rapid,

controllable industrial process. This guide provides an in-depth technical analysis of the

historical development of thiuram accelerators, designed for researchers, scientists, and

professionals in rubber and polymer science. We will explore the initial discovery of these ultra-

accelerators, delve into the intricate chemistry of their vulcanization mechanism, quantify their

performance, and trace their evolution in response to critical safety challenges, namely the

formation of N-nitrosamines. This document synthesizes foundational principles with modern

understanding, offering field-proven insights into the causality behind formulation and process

choices, supported by detailed experimental protocols and mechanistic diagrams.
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The journey of modern rubber began with Charles Goodyear's discovery of sulfur vulcanization

in 1839, a process that converted tacky, thermally unstable natural rubber into a durable,

elastic material.[1][2] However, this original process was impractically slow, requiring several

hours at high temperatures to achieve adequate crosslinking.[1] The first significant

breakthrough in accelerating this reaction came in 1906 when George Oenslager discovered

the accelerant effects of organic amines, specifically aniline.[1][3] While revolutionary, aniline

was highly toxic, driving an urgent search for safer and more efficient alternatives.[3] This

necessity spurred the investigation of various organic compounds, setting the stage for the next

great innovation in rubber chemistry.

The Emergence of Thiurams: A New Class of Ultra-
Accelerators (c. 1919)
Around 1919, a new class of compounds, the thiurams and dithiocarbamates, were introduced

in Germany as vulcanization accelerators.[1][3] These materials represented a quantum leap in

efficiency, dramatically reducing cure times and earning the designation of "ultra-accelerators."

The most prominent of these was Tetramethylthiuram Disulfide (TMTD). Thiurams could not

only accelerate sulfur vulcanization but, in their disulfide and polysulfide forms, could also act

as sulfur donors, enabling "sulfur-free" vulcanization.[4][5] This dual functionality provided

unprecedented control over the vulcanization process and the final properties of the rubber,

including improved heat resistance and lower compression set.[1]

Early Vulcanization

First Organic Accelerators
Emergence of Ultra-Accelerators

Delayed-Action & Safety

Goodyear
Sulfur Vulcanization

Oenslager
Aniline (Toxic)

67 years
Thiurams &

Dithiocarbamates
(e.g., TMTD)

~13 years

Thiocarbanilide

Sulfenamides
(Delayed Action)

~18 years

Thiazoles
(e.g., MBT)

Nitrosamine-Safe
Thiurams (e.g., TBzTD)

~50+ years

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 14 Tech Support

https://lusida.com/wp-content/uploads/2018/11/DTechnicalNote-Vulcanization-Dec10.pdf
https://www.vanderbiltworldwide.com/markets/rubber-accelerators-thiurams
https://lusida.com/wp-content/uploads/2018/11/DTechnicalNote-Vulcanization-Dec10.pdf
https://lusida.com/wp-content/uploads/2018/11/DTechnicalNote-Vulcanization-Dec10.pdf
https://scispace.com/pdf/effects-of-accelerators-on-the-vulcanization-properties-of-33rb794ach.pdf
https://scispace.com/pdf/effects-of-accelerators-on-the-vulcanization-properties-of-33rb794ach.pdf
https://lusida.com/wp-content/uploads/2018/11/DTechnicalNote-Vulcanization-Dec10.pdf
https://scispace.com/pdf/effects-of-accelerators-on-the-vulcanization-properties-of-33rb794ach.pdf
https://www.yg-1.com/news/industry-news/what-is-the-vulcanization-mechanism-of-thiuram-accelerator-rubber.html
https://www.richon-chem.com/news/newsdetail/Thiuram-Rubber-Accelerators_82.html
https://lusida.com/wp-content/uploads/2018/11/DTechnicalNote-Vulcanization-Dec10.pdf
https://www.benchchem.com/product/b1582465/docs?utm_src=pdf-body-img#the-historical-development-of-thiuram-based-accelerators-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582465?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Key milestones in the development of rubber vulcanization accelerators.

The Chemistry of Thiuram-Accelerated
Vulcanization
The efficacy of thiuram accelerators lies in a complex series of chemical reactions involving the

accelerator, sulfur, and crucial inorganic activators. The mechanism proceeds through the

formation of a highly reactive sulfurating agent that efficiently crosslinks the polymer chains.

The Essential Role of Activators: Zinc Oxide & Stearic
Acid
While thiurams are potent accelerators, their full potential is unlocked only in the presence of

activators, typically a combination of zinc oxide (ZnO) and a fatty acid like stearic acid.

Causality: Zinc oxide itself has low solubility in the nonpolar rubber matrix. Stearic acid

reacts with ZnO in situ to form zinc stearate, a rubber-soluble soap.[6] This solubilization is

critical as it makes the zinc ions available to participate in the reaction. The zinc ion is the

true activating species.

Formation of the Active Sulfurating Complex
The vulcanization process is initiated by the thermal decomposition of the thiuram disulfide,

which then reacts with the activated zinc species.

Activation: Zinc stearate reacts with the thiuram disulfide (e.g., TMTD) to form a zinc

dithiocarbamate complex (e.g., ZDMC - Zinc dimethyldithiocarbamate).[6][7] This complex is

considered the true accelerator.

Sulfur Insertion: The zinc dithiocarbamate complex readily reacts with elemental sulfur (S₈

rings), opening the sulfur ring and inserting sulfur atoms to form a zinc perthiopoly-sulfidic

complex. This complex is the active sulfurating agent.[8]

Quantum chemical studies predict that the dissociation of the TMTD molecule's S-S bond is

strongly exothermic when it reacts with a zinc oxide cluster, in sharp contrast to the

endothermic dissociation of the free molecule.[9] This highlights the catalytic role of the zinc

activator in generating the reactive species required for vulcanization.
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Caption: General mechanism of thiuram-accelerated sulfur vulcanization.

Crosslink Formation: Precursors and Final Network
Structure
The active sulfurating agent reacts with the allylic hydrogen atoms on the rubber polymer

chains to form pendant groups—accelerator-terminated polysulfidic chains attached to the

rubber backbone. These pendant groups are the crosslink precursors.[8] Subsequently, these

precursors react with another polymer chain to form a stable sulfur crosslink.

The final vulcanizate consists of a network of polymer chains connected by a mixture of

monosulfidic (C-S-C), disulfidic (C-S-S-C), and polysulfidic (C-Sₓ-C, where x > 2) crosslinks.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 14 Tech Support

https://www.benchchem.com/product/b1582465/docs?utm_src=pdf-body-img#the-historical-development-of-thiuram-based-accelerators-a-technical-guide
https://www.researchgate.net/publication/277465492_Activators_in_Accelerated_Sulfur_Vulcanization
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582465?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


[10] The distribution of these crosslink types is critical to the final properties of the rubber and is

controlled by the accelerator-to-sulfur ratio:

High Accelerator/Low Sulfur (EV Systems): Favors shorter, more thermally stable

monosulfidic and disulfidic links, resulting in excellent heat aging resistance and low

compression set.[1]

Low Accelerator/High Sulfur (Conventional Systems): Produces a higher proportion of longer,

more flexible polysulfidic links, which generally provide superior tensile and fatigue

properties but have lower thermal stability.[11]

Structure, Function, and Evolution of Key Thiuram
Derivatives
The performance of a thiuram accelerator is dictated by the organic groups attached to the

nitrogen atoms.

Tetramethylthiuram Disulfide (TMTD): The original and one of the most active ultra-

accelerators. It provides a very fast cure rate but has limited processing safety (scorch time).

[12]

Tetraethylthiuram Disulfide (TETD): The ethyl groups provide a slightly slower cure rate and

better scorch safety compared to TMTD.

Tetrabenzylthiuram Disulfide (TBzTD): Features bulky benzyl groups. This steric hindrance

significantly improves scorch safety and, critically, addresses the nitrosamine issue.[13][14]

Dipentamethylene Thiuram Tetrasulfide (DPTT): A sulfur-donating thiuram that can be used

in low-sulfur or sulfur-free vulcanization to produce vulcanizates with excellent heat

resistance.

Quantitative Performance Comparison
The following table summarizes typical performance differences between the traditional TMTD

and the nitrosamine-safe alternative TBzTD in a natural rubber (NR) formulation. Data is

conceptual and illustrates general trends.
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Parameter TMTD System TBzTD System
Rationale for
Difference

Scorch Time (ts2, min) Low (e.g., 1.5) High (e.g., 3.0)

Bulky benzyl groups in

TBzTD sterically

hinder the initial

reactions, delaying the

onset of cure.[6][13]

Cure Time (t90, min) Very Fast (e.g., 4.0) Fast (e.g., 6.0)

TMTD is inherently

more reactive, leading

to a faster overall

crosslinking reaction.

[13]

Cure Rate Index (CRI) Very High High

Directly related to the

difference between

cure time and scorch

time. TMTD's rapid

cure post-scorch

results in a higher

CRI.

Max Torque (MH,

dNm)
High Slightly Lower

Often related to

crosslink density.

TMTD can sometimes

achieve slightly higher

crosslink density

under equivalent

conditions.[14]

Tensile Strength

(MPa)
High

Comparable/Slightly

Lower

With formulation

adjustments, TBzTD

can achieve

mechanical properties

comparable to TMTD.

[14]

Nitrosamine

Formation

Yes (Regulated) No (Non-Regulated) TMTD is based on a

secondary amine
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(dimethylamine);

TBzTD is based on

dibenzylamine, which

does not form

regulated

nitrosamines.[6][15]

The Nitrosamine Challenge and the Rise of Safer
Alternatives
In the latter half of the 20th century, a significant health concern emerged: the formation of

carcinogenic N-nitrosamines during the high-temperature vulcanization process.[16]

Mechanism of N-Nitrosamine Formation
The primary source of nitrosamines in the rubber industry is the reaction of secondary amines,

which are breakdown products of many common accelerators, with nitrosating agents (like

oxides of nitrogen, NOx) present in the air or as impurities.[16][17] TMTD, derived from

dimethylamine (a secondary amine), is a potent precursor to N-nitrosodimethylamine (NDMA),

a regulated carcinogen.[17][18]
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Caption: Standard workflow for evaluating vulcanization accelerators.
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Step-by-Step Methodology
Compound Formulation: Prepare two compounds based on the formulation below (all parts

are per hundred rubber - phr). The only variable is the accelerator.

Natural Rubber: 100 phr

N330 Carbon Black: 50 phr

Zinc Oxide: 5 phr

Stearic Acid: 2 phr

Sulfur: 1.5 phr

Compound A: TMTD: 1.0 phr

Compound B: TBzTD: 1.0 phr

Mixing Procedure (as per ASTM D3182): a. Set the two-roll mill temperature to 70±5°C. b.

Mastication: Pass the natural rubber through the mill several times to form a continuous

band. c. Ingredient Addition: Add the zinc oxide, carbon black, stearic acid, and accelerator,

making cuts and folds to ensure homogenous dispersion. d. Final Pass: Add the sulfur last to

minimize scorch risk. e. Homogenization: Perform a minimum of three ¾ cuts from each

side, then pass the rolled sheet through the nip six times endwise. f. Sheet out the

compound at a thickness of ~2.5 mm and condition at room temperature for at least 2 hours

but no more than 24 hours before testing.

Rheometer Analysis (as per ASTM D5289): a. Set the Moving Die Rheometer (MDR)

temperature to 160°C. b. Place a ~5g sample of the unvulcanized compound into the die

cavity. c. Close the cavity and start the test. The die will oscillate at a specified frequency

(e.g., 1.67 Hz) and angle (e.g., ±0.5°). d. Record the torque response as a function of time

for 30 minutes or until a clear plateau or reversion is observed.

Data Analysis: From the resulting rheometer curve for each compound, determine the

following parameters:

ML (Minimum Torque): An indicator of the compound's viscosity before cure.
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MH (Maximum Torque): An indicator of the vulcanizate's stiffness/modulus.

ts2 (Scorch Time): Time for the torque to rise 2 units above ML.

t90 (Optimum Cure Time): Time to reach 90% of the maximum torque development (MH -

ML).

Conclusion and Future Outlook
The historical development of thiuram accelerators is a compelling narrative of scientific

advancement driven by industrial need and, subsequently, by health and safety imperatives.

From their discovery as revolutionary "ultra-accelerators" to their refinement into modern,

nitrosamine-safe alternatives, thiurams have been central to the progress of the rubber

industry. The underlying chemistry, a sophisticated interplay between the thiuram structure,

activators, and sulfur, provides a powerful toolkit for tailoring the properties of vulcanized

rubber. As the industry continues to face demands for higher performance, greater

sustainability, and impeccable safety, the principles learned from the evolution of thiurams will

undoubtedly guide the development of the next generation of vulcanization systems.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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